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Welcome to the DIANA (DIANA Tools) Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals who utilize the DIANA suite of

bioinformatics tools for non-coding RNA (ncRNA) analysis. Here, you will find answers to

frequently asked questions (FAQs) and troubleshooting guidance related to data security,

privacy, and common issues encountered during your experiments.

Data Security and Privacy FAQs
This section addresses key questions about how your data is handled when using the DIANA
Tools web servers.

Q1: What types of data are collected when I use DIANA Tools?

When you use the DIANA Tools, two main types of data are collected:

User-Input Data: This includes the data you provide for analysis, such as miRNA and gene

lists, sequences, and other experimental data. This information is used to record search

sessions and support bookmarking functionality.[1]

Form Data: If you request to download data, personal information such as your name, email

address, and organization is collected through forms. This is used to manage user

registration and determine the appropriate level of access.[1]
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Cookies and Tracking Data: Like most web services, DIANA Tools uses cookies and other

tracking technologies to record user traffic, save preferences, and improve the service. They

also work with third-party analytics partners, such as Google Analytics, to better understand

how the services are used.[1]

Q2: How is my research data kept secure?

DIANA employs several measures to protect your data:

Data Encryption: Any personal data you provide is encrypted in transit to prevent misuse by

third parties.[2]

Secure Servers: User-input and form data are stored on DIANA's own servers for the

duration of the service provision to a registered user.[1]

Continuous Improvement: Security procedures are continuously revised based on new

technological developments to ensure a high level of protection.[2]

Q3: Will my personal or research data be shared with third parties?

Your personal data will not be shared with third parties for their use without your explicit

consent, unless required by law.[2] Some data may be stored or processed on computers in

other jurisdictions, such as the United States, where data protection laws may differ.[2]

Q4: What are my rights regarding my data?

As a user, you have the following rights concerning your data:

The right to be informed: You have the right to know the purpose of data processing, the

legal basis, the retention period, and with whom the data will be shared.[1]

The right of access: You can access the data that is collected, processed, and stored.[1]

The right to rectification: You can correct any inaccurate personal data.[1]

The right to erasure: You can request the deletion of your data after you have stopped using

the services.[1]
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To exercise these rights, you can contact the DIANA team.

Troubleshooting Guides
This section provides solutions to common problems you may encounter while using the

DIANA Tools.
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Problem/Question Tool(s) Possible Cause
Troubleshooting

Steps

No results or

unexpected results

from my query.

DIANA-microT-CDS,

DIANA-LncBase,

DIANA-miRPath

Incorrect input format

for miRNA or gene

identifiers.

Ensure you are using

the correct

nomenclature (e.g.,

hsa-miR-124-3p for

miRNA, official gene

symbols for genes).

Check for typos or

extra spaces in your

input.

The specified miRNA

or gene is not in the

DIANA database.

Verify that the

miRNA/gene is

present in the

databases used by

DIANA Tools (e.g.,

miRBase, Ensembl).

The prediction score

threshold is too

stringent.

For tools like DIANA-

microT-CDS, try

lowering the prediction

score threshold to

include more potential

targets, but be aware

that this may increase

the number of false

positives.

Difficulty interpreting

the output results.

DIANA-microT-CDS,

DIANA-miRPath

Unfamiliarity with the

output metrics and

visualizations.

Refer to the

documentation for

each tool to

understand the

meaning of scores, p-

values, and other

metrics. The DIANA-

microT web server

provides detailed
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information for each

predicted interaction,

including a global

score and

visualization of the

target site.[3]

Overwhelming

number of results.

Utilize the filtering

options available in

the tools to narrow

down the results

based on prediction

scores, conservation,

or other relevant

parameters.

How do I handle a

large list of miRNAs or

genes for analysis?

DIANA-miRPath

Manual input of long

lists is time-

consuming and prone

to errors.

DIANA-miRPath

allows you to upload a

file with a list of

miRNAs or genes for

batch analysis. This is

more efficient and

reduces the risk of

manual entry errors.

The tool is running

very slowly or timing

out.

All DIANA Tools

The server is

experiencing high

traffic.

Try running your

analysis during off-

peak hours.

Your input dataset is

very large.

For large-scale

analyses, consider

breaking down your

dataset into smaller

chunks if possible. For

advanced users,

some tools may offer

non-web-based

interfaces or plugins
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for more robust

processing.[3]

Experimental Protocol: miRNA Pathway Analysis
This section provides a detailed methodology for performing a miRNA pathway analysis, based

on a study that utilized DIANA-miRPath to investigate the role of specific miRNAs in lung

cancer.[1]

Objective: To identify the molecular pathways and gene networks regulated by a set of

differentially expressed miRNAs.

Tool: DIANA-miRPath v.3

Methodology:

Input miRNA Set: A list of differentially expressed miRNAs of interest is compiled.

Target Prediction: The DIANA-miRPath tool is used to identify the target genes of the input

miRNAs. This can be based on in-silico predictions from DIANA-microT-CDS and/or

experimentally validated targets from DIANA-TarBase.

Pathway Enrichment Analysis: The identified target genes are then subjected to a pathway

enrichment analysis using a curated pathway database such as KEGG (Kyoto Encyclopedia

of Genes and Genomes).

Statistical Analysis: The tool calculates the statistical significance of the enrichment of target

genes in each pathway. This is typically done using a hypergeometric test, and the results

are often corrected for multiple hypotheses testing (e.g., using False Discovery Rate - FDR).

Result Interpretation: The output provides a list of pathways that are significantly targeted by

the input miRNAs. This information can be used to infer the biological functions and roles of

the miRNAs in the context of the studied condition.

Data Presentation: Quantitative Analysis of miRNA
Expression
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The following table summarizes quantitative data from a study on the expression of miR-28-5p

and miR-708-5p in non-small cell lung cancer (NSCLC) tissue samples.[1]

MicroRNA

Relative Expression

(Tumor vs. Non-

Tumor)

p-value AUC (ROC Analysis)

miR-28-5p 1.625 ± 1.245 0.0311 0.6294

miR-708-5p 3.351 ± 3.066 0.0002 0.7593

Combined - - 0.77

Visualizations
Data Submission and Anonymization Workflow
This diagram illustrates the general workflow for submitting data to DIANA Tools, highlighting

the separation of user-provided research data from personal information.
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(for registration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Hippo Signaling Pathway Interactome - PMC [pmc.ncbi.nlm.nih.gov]

2. Hippo signaling pathway - Wikipedia [en.wikipedia.org]

3. Common features of microRNA target prediction tools - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [DIANA Technical Support Center: Data Security,
Privacy, and Troubleshooting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#addressing-data-security-and-privacy-
concerns-with-diana]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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